1,2-Dibromo-2-methylpropane
Overview
Description
1,2-Dibromo-2-methylpropane, or commonly referred to as DMP, is an organobromine compound that has been studied extensively for its chemical and biological properties. DMP is a colorless, volatile liquid that is soluble in water and other polar solvents. It has a molecular formula of C3H6Br2 and a molecular weight of 180.9 g/mol. DMP has been used in a variety of applications, including as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a flame retardant. The synthesis of DMP, its mechanism of action, and its biochemical and physiological effects are discussed in detail in
Scientific Research Applications
Thermochemical Properties
Research by Sunner and Wulff (1974) explored the enthalpy of formation of 1,2-Dibromo-2-methylpropane. They determined the values for the liquid and vapor phases of this compound, which is crucial for understanding its thermochemical behavior (Sunner & Wulff, 1974).
Spectroscopic Analysis
Crowder and Richardson (1982) conducted vibrational analysis of 1,2-Dibromo-2-methylpropane using liquid-state IR, Raman spectra, and solid-state IR spectra. Such analyses are key for understanding the molecular structure and dynamics of this compound (Crowder & Richardson, 1982).
Molecular Absorption Studies
The microwave and far infra-red spectra of 1,2-Dibromo-2-methylpropane were investigated by Larkin and Evans (1974), focusing on librational and relaxational modes of absorption in dipolar liquids. This study is significant for understanding the physical behavior of the compound under different electromagnetic fields (Larkin & Evans, 1974).
Chemical Reactions and Mutagenicity
Mc Kee, Phillips, and Traul (1987) studied the genetic toxicity of 1,2-Dibromo-2-methylpropane and related compounds. Understanding the genotoxic properties of these chemicals is important for evaluating their safety and potential environmental impact (Mc Kee, Phillips, & Traul, 1987).
Nuclear Magnetic Resonance (NMR) Spectroscopy
Davis and Roberts (1962) explored the stereospecificity of the long-range spin-spin coupling in 1,2-Dibromo-2-methylpropane through NMR spectroscopy. This research aids in understanding the molecular interactions and configurations in such compounds (Davis & Roberts, 1962).
Mechanism of Action
Target of Action
1,2-Dibromo-2-methylpropane, also known as Isobutylene bromide , is a chemical compound that primarily targets organic molecules in chemical reactions. Its primary targets are the hydrogen and bromine atoms in organic molecules .
Mode of Action
The compound interacts with its targets through a process known as elimination reactions. In these reactions, a base, such as a hydroxide ion, removes a hydrogen ion from the carbon atom next to the one holding the bromine. This rearrangement of electrons expels the bromine as a bromide ion and produces propene .
Biochemical Pathways
The primary biochemical pathway affected by 1,2-Dibromo-2-methylpropane is the elimination reaction pathway. This pathway involves the removal of atoms or groups of atoms from a molecule, resulting in the formation of a double bond. In the case of 1,2-Dibromo-2-methylpropane, the elimination reaction results in the formation of propene .
Pharmacokinetics
The compound’s molecular weight of 215914 suggests that it may have significant bioavailability.
Result of Action
The primary result of 1,2-Dibromo-2-methylpropane’s action is the production of propene . This can have various effects at the molecular and cellular levels, depending on the context in which the reaction occurs. For example, in an industrial setting, the production of propene can be useful in the manufacture of polypropylene plastics and propylene glycol.
Action Environment
The action of 1,2-Dibromo-2-methylpropane can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by temperature and pressure . Additionally, the compound’s stability and efficacy can be influenced by the presence of other substances in its environment .
properties
IUPAC Name |
1,2-dibromo-2-methylpropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8Br2/c1-4(2,6)3-5/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDTXSEXYPROZSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CBr)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8Br2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60862262 |
Source
|
| Record name | Propane, 1,2-dibromo-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60862262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dibromo-2-methylpropane | |
CAS RN |
594-34-3 |
Source
|
| Record name | 2-Bromoisobutyl bromide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=594-34-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-DIBROMO-2-METHYLPROPANE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9233 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Propane, 1,2-dibromo-2-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Propane, 1,2-dibromo-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60862262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-dibromo-2-methylpropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.943 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,2-DIBROMO-2-METHYLPROPANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JQ3DRB3J8L | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the mutagenicity of 1,2-Dibromo-2-methylpropane?
A1: Research has shown that 1,2-Dibromo-2-methylpropane exhibits mutagenic properties. In a study using Salmonella typhimurium and DNA polymerase-deficient E. coli, it was found to induce mutations, though its activity was lower than other tested haloalkanes like 1,2-dibromoethane. [] This suggests that the compound can interact with DNA and potentially cause genetic alterations.
Q2: How does the structure of 1,2-Dibromo-2-methylpropane relate to its reactivity in elimination reactions?
A2: The structure of 1,2-Dibromo-2-methylpropane plays a key role in its reactivity during iodide ion-induced elimination reactions. The presence of methyl groups on the carbon bearing the bromine atoms leads to steric hindrance. This steric hindrance makes it difficult for the iodide ion to approach and attack the molecule in a concerted manner. As a result, 1,2-Dibromo-2-methylpropane predominantly undergoes elimination via a synchronous transition state, leading to the formation of an alkene. []
Q3: Are there spectroscopic data available for 1,2-Dibromo-2-methylpropane?
A3: Yes, vibrational spectroscopic data for 1,2-Dibromo-2-methylpropane is available. [] While specific details weren't provided in the abstract, this type of analysis likely involved techniques like infrared (IR) and Raman spectroscopy, which provide information about the molecule's vibrational modes and can be used for structural characterization.
Q4: Has the enthalpy of formation for 1,2-Dibromo-2-methylpropane been determined?
A4: Yes, the enthalpy of formation for 1,2-Dibromo-2-methylpropane has been investigated. [] While the specific value was not provided in the abstract, this information is crucial for understanding the compound's thermodynamic stability and reactivity.
Q5: Has 1,2-Dibromo-2-methylpropane been explored in Friedel-Crafts reactions?
A5: Yes, 1,2-Dibromo-2-methylpropane has been investigated as a reactant in Friedel-Crafts reactions with phenetole. [, ] While the specific outcomes were not detailed in the abstract, this research suggests the compound can participate in electrophilic aromatic substitution reactions, potentially leading to the formation of alkylated aromatic compounds.
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